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Compound of Interest

Compound Name: Titanium(III) fluoride

Cat. No.: B1580948 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of Titanium(III) fluoride (TiF₃), ensuring operational integrity and

personnel safety. Adherence to these procedures is critical due to the compound's hazardous

properties.

Hazard Identification and Immediate Precautions
Titanium(III) fluoride is a corrosive solid that reacts violently with water.[1][2] It can cause

severe skin burns and eye damage.[1][2] Inhalation may lead to corrosive effects on the

respiratory tract, and ingestion can be harmful.[1][2][3] The primary hazards are associated

with its corrosivity and reactivity with moisture. It is crucial to handle this compound in a

controlled environment, away from water and moisture.

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Titanium(III) fluoride, the following personal

protective equipment is mandatory:

Eye and Face Protection: Tightly fitting safety goggles and a face shield are essential to

protect against dust particles and potential splashes.

Skin Protection: A flame-resistant lab coat, full-length pants, and closed-toe shoes are

required. Neoprene or other chemically resistant gloves should be worn. Always inspect

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1580948?utm_src=pdf-interest
https://www.benchchem.com/product/b1580948?utm_src=pdf-body
https://www.benchchem.com/product/b1580948?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-fluoride-_TiF3
https://haz-map.com/Agents/9570
https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-fluoride-_TiF3
https://haz-map.com/Agents/9570
https://pubchem.ncbi.nlm.nih.gov/compound/Titanium-fluoride-_TiF3
https://haz-map.com/Agents/9570
https://www.espimetals.com/index.php/msds/754-Titanium%20Fluoride
https://www.benchchem.com/product/b1580948?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


gloves for integrity before use.

Respiratory Protection: A NIOSH-approved respirator with a P3 filter for particulates is

necessary, especially when handling the powder outside of a contained system.

Engineering Controls for Safe Handling
Due to its reactivity with moisture and air, as well as its corrosive nature, specific engineering

controls are required:

Ventilation: All manipulations of Titanium(III) fluoride should be conducted within a certified

chemical fume hood or a glove box to minimize inhalation exposure.

Moisture Control: A dry, inert atmosphere (e.g., nitrogen or argon) is recommended for

handling and storage to prevent reaction with atmospheric moisture. Desiccators or dry

boxes can be used for storage.

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower are mandatory in the immediate work area.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, inspect the container for any damage or loose seals.

Store the container in a cool, dry, well-ventilated area designated for corrosive materials.[4]

Ensure the storage area is separate from incompatible materials, particularly water, acids,

and oxidizing agents.[5]

The storage container must be kept tightly sealed.

Handling and Use:

Before handling, ensure all required PPE is donned correctly.
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Conduct all weighing and transfer operations within a fume hood or glove box.

Use compatible tools and equipment (e.g., stainless steel, plastic) to avoid corrosion.

Handle the compound gently to avoid creating dust.

Keep the container tightly closed when not in use.

After handling, thoroughly wash hands and any exposed skin.

Disposal Plan
The disposal of Titanium(III) fluoride and any contaminated materials must be treated as

hazardous waste.

Waste Collection: Collect all waste, including excess reagent, contaminated PPE, and

cleaning materials, in a clearly labeled, sealed, and compatible container.

Regulatory Compliance: Dispose of the hazardous waste in accordance with all local, state,

and federal regulations.[3][6] Do not dispose of it with normal refuse.[3]

Spill Residues: Any residues from spill cleanup must also be collected and disposed of as

hazardous waste.

Emergency Procedures
Spill Response:

In the event of a spill, the following workflow should be initiated:
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Titanium(III) Fluoride Spill Response
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Workflow for handling a Titanium(III) fluoride spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Quantitative Data
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Property Value

Chemical Formula TiF₃[7][8]

Molar Mass 104.86 g/mol [7]

Appearance Violet to purple-red powder[3][7][9]

Melting Point 1200 °C[3][7][10]

Boiling Point 1400 °C[3][7][10]

Density 2.98 - 3.4 g/cm³[7][8][9]

Solubility in Water Soluble, but reacts violently[1][2][9]

OSHA PEL (as F) 2.5 mg/m³[2]

ACGIH TLV (as F) 2.5 mg/m³[2][3]

NIOSH IDLH (as F) 250 mg/m³[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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